![molecular formula C24H35FO6 B1629329 Drocinonide CAS No. 2355-59-1](/img/structure/B1629329.png)
Drocinonide
Overview
Description
Drocinonide is a synthetic corticosteroid that has been widely used in the field of dermatology due to its potent anti-inflammatory and immunosuppressive properties. This compound belongs to the class of potent topical steroids and is used in the treatment of various skin conditions such as eczema, psoriasis, and dermatitis. The purpose of
Scientific Research Applications
Stabilization in Ophthalmic Preparations
Drocinonide has been found to interact with other compounds in ophthalmic formulations. A study by McGinity and Brown (1975) showed that drocinonide phosphate potassium forms an insoluble complex with neomycin sulfate in aqueous solutions. The use of dibasic sodium phosphate in an ophthalmic formulation can prevent the formation of this precipitate without affecting the stability of the steroid or the bioactivity of the antibiotic. This demonstrates drocinonide's utility in stabilizing certain ophthalmic preparations (J. McGinity & R. L. Brown, 1975).
Treatment of Oral Vesiculoerosive Diseases
Fluocinonide, a closely related corticosteroid to drocinonide, has been used in treating oral vesiculoerosive diseases. Lozada and Silverman (1980) conducted a study where 0.05% fluocinonide in an adhesive base was used for patients with erythema multiforme, lichen planus, benign mucous membrane pemphigoid, or pemphigus. This study showed significant effectiveness in inducing healing and reducing pain, with no adverse side effects (F. Lozada & S. Silverman, 1980).
Applications in Glucocorticosteroids Research
Research into the applications of glucocorticosteroids like drocinonide has revealed insights into their effects on cell DNA synthesis. A study by Du Vivier, Phillips, and Hehir (1982) explored the effects of 0.05% fluocinonide ointment, another glucocorticosteroid, on mouse epidermal cell DNA synthesis. They found that both twice-daily and alternate-day applications suppressed DNA synthesis initially, but there was an increase despite continued application. This research provides a basis for understanding the cellular impact of corticosteroids (A. D. du Vivier, H. Phillips & M. Hehir, 1982).
Impact on Nuclear Structure and Transcription
The effects of transcriptional inhibitors, including drocinonide-related compounds, on nuclear structure have been studied. Haaf and Ward (1996) used fluorescence in situ hybridization and immunofluorescence to investigate the effects of such inhibitors on genomic DNA sequences and proteins in interphase nuclei. Their findings show that nuclear topographic organization is dependent on continued transcription of nuclear genes (T. Haaf & D. Ward, 1996).
Efficacy in Diabetic Retinopathy Treatment
In a related study, the long-term effects of intravitreal 0.19 mg fluocinolone acetonide implant, a derivative of drocinonide, were investigated in the progression and regression of diabetic retinopathy. Wykoff et al. (2017) found that fluocinolone acetonide significantly delayed the time to first proliferative diabetic retinopathy event, suggesting its potential application in slowing the progression of diabetic retinopathy (C. Wykoff et al., 2017).
properties
IUPAC Name |
(1S,2S,4R,8S,9S,11S,12R,13S,18S)-12-fluoro-11-hydroxy-8-(2-hydroxyacetyl)-6,6,9,13-tetramethyl-5,7-dioxapentacyclo[10.8.0.02,9.04,8.013,18]icosan-16-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H35FO6/c1-20(2)30-19-10-16-15-6-5-13-9-14(27)7-8-21(13,3)23(15,25)17(28)11-22(16,4)24(19,31-20)18(29)12-26/h13,15-17,19,26,28H,5-12H2,1-4H3/t13-,15-,16-,17-,19+,21-,22-,23-,24+/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GZBONOYGBJSTHF-QLRNAMTQSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(OC2CC3C4CCC5CC(=O)CCC5(C4(C(CC3(C2(O1)C(=O)CO)C)O)F)C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@]12CCC(=O)C[C@@H]1CC[C@@H]3[C@@]2([C@H](C[C@]4([C@H]3C[C@@H]5[C@]4(OC(O5)(C)C)C(=O)CO)C)O)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H35FO6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101043234 | |
Record name | Drocinonide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101043234 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
438.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Drocinonide | |
CAS RN |
2355-59-1 | |
Record name | Drocinonide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2355-59-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Drocinonide [USAN:INN] | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002355591 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Drocinonide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101043234 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Drocinonide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.017.358 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | DROCINONIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/6UJ1P9T59P | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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